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Compound of Interest

Compound Name: Cryolite

Cat. No.: B1665278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of cryolite (sodium hexafluoroaluminate, Na₃AlF₆). The information is presented to

be a valuable resource for researchers, scientists, and professionals in drug development and

other scientific fields where a thorough understanding of this unique inorganic compound is

essential.

Physical Properties of Cryolite
Cryolite exhibits a range of distinct physical properties that are critical for its identification and

industrial applications. A summary of these quantitative properties is provided in Table 1.

Table 1: Quantitative Physical Properties of Cryolite
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Property Value

Melting Point 1012 °C (1285 K)[1]

Density 2.95 - 3.0 g/cm³[1][2][3][4]

Mohs Hardness 2.5 - 3[1][2][3][4]

Refractive Index
nα = 1.3385–1.339, nβ = 1.3389–1.339, nγ =

1.3396–1.34[1]

Crystal System Monoclinic[1][3]

Color
Colorless to white, can also be brownish,

reddish, or black[1]

Luster
Vitreous (glassy) to greasy, pearly on cleavage

surfaces[1]

Transparency Transparent to translucent[1][2]

Chemical Properties of Cryolite
Cryolite's chemical behavior is largely defined by its ionic structure and the presence of the

hexafluoroaluminate complex ion. Key chemical properties are summarized in Table 2.

Table 2: Quantitative Chemical Properties of Cryolite
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Property Description

Chemical Formula Na₃AlF₆[2][3]

Molar Mass 209.94 g/mol [2]

Solubility in Water

Very slightly soluble. One source indicates it is

practically insoluble[1][2], while another gives a

value of 0.42 g/L at 25°C[5]. The powder can

become almost invisible in water due to its low

refractive index, which is close to that of

water[1][2].

Reactivity with Acids

Soluble in concentrated sulfuric acid with the

evolution of hydrogen fluoride (HF) gas[1][6]. It

can react with strong acids to break down and

release hydrofluoric acid[7].

Reactivity with Bases

Decomposed by boiling with aqueous alkali

hydroxides or aqueous calcium hydroxide[8]. In

a basic solution, the hydrolysis of the [AlF₆]³⁻

ion is enhanced[7].

Thermal Stability

Stable under normal conditions[2]. It melts at

1012 °C and is a key component in high-

temperature industrial processes[1].

Experimental Protocols
Detailed methodologies for determining the key physical and chemical properties of cryolite
are outlined below.

The melting point of cryolite can be determined using the capillary method with a high-

temperature melting point apparatus.

Sample Preparation: A small amount of finely powdered cryolite is packed into a capillary

tube, sealed at one end, to a height of 2-3 mm. The sample should be well-compacted.
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Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating: The sample is heated at a steady and controlled rate.

Observation: The temperature at which the first droplet of liquid appears and the temperature

at which the entire sample becomes liquid are recorded. This range represents the melting

point. For a pure substance like cryolite, this range should be narrow.

The density of a cryolite sample can be determined using the principle of water displacement.

Mass Measurement: The mass of a pure cryolite specimen is accurately measured using an

analytical balance.

Volume Measurement: A graduated cylinder is partially filled with water, and the initial volume

is recorded. The cryolite sample is then carefully submerged in the water, and the new

water level is recorded. The difference between the final and initial volumes represents the

volume of the cryolite sample.

Calculation: The density is calculated by dividing the mass of the sample by its volume.

The Mohs hardness is determined by a scratch test against minerals of a known hardness.

Reference Minerals: A set of standard minerals from the Mohs hardness scale (1-10) is used.

Scratch Test: An attempt is made to scratch a fresh surface of the cryolite sample with a

sharp point of each reference mineral.

Observation: If a reference mineral scratches the cryolite, the cryolite is softer than that

mineral. If the cryolite scratches the reference mineral, it is harder. By bracketing the

hardness between two reference minerals, the Mohs hardness of cryolite can be

determined to be between 2.5 and 3.

The refractive index of cryolite can be determined by the immersion method using a polarizing

microscope and a set of calibrated refractive index oils.
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Sample Preparation: A small amount of crushed cryolite fragments is placed on a

microscope slide.

Immersion: A drop of a refractive index oil with a known refractive index is added to the

fragments, and a cover slip is placed on top.

Microscopic Observation: The slide is viewed under a microscope. By slightly raising or

lowering the microscope's focus, a bright line (the Becke line) will appear to move into the

substance with the higher refractive index.

Matching: This process is repeated with different refractive index oils until the Becke line

disappears, indicating that the refractive index of the oil and the cryolite are the same. Since

cryolite is biaxial, this procedure is performed with polarized light to determine the different

refractive indices (nα, nβ, nγ).

The solubility of cryolite in water can be determined by preparing a saturated solution and

measuring the concentration of the dissolved solid.

Saturation: An excess amount of finely powdered cryolite is added to a known volume of

deionized water in a flask.

Equilibration: The mixture is agitated at a constant temperature for an extended period to

ensure that equilibrium is reached and the solution is saturated.

Separation: The undissolved solid is separated from the solution by filtration or

centrifugation.

Analysis: A known volume of the clear, saturated solution is carefully evaporated to dryness,

and the mass of the remaining solid residue is measured.

Calculation: The solubility is then calculated in grams per liter (g/L) of water.

The reaction of cryolite with a strong acid can be observed through a simple qualitative

experiment.

Sample Preparation: A small sample of powdered cryolite is placed in a test tube.
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Acid Addition: A few drops of concentrated sulfuric acid are carefully added to the test tube.

Observation: The mixture is observed for any signs of a chemical reaction, such as the

evolution of a gas. In the case of cryolite and concentrated sulfuric acid, the formation of

hydrogen fluoride gas will occur, which is highly corrosive and toxic, requiring this experiment

to be performed in a fume hood with appropriate safety precautions.

The crystal structure of cryolite is determined using X-ray diffraction.

Sample Preparation: A fine powder of a pure cryolite sample is prepared.

XRD Analysis: The powdered sample is mounted in an X-ray diffractometer. A beam of

monochromatic X-rays is directed at the sample.

Data Collection: The intensity of the diffracted X-rays is measured as a function of the

diffraction angle (2θ).

Analysis: The resulting diffraction pattern, with its characteristic peaks at specific 2θ angles,

is compared to standard diffraction patterns in a database (such as the ICDD) to confirm the

identity and crystal structure of the material. The positions and intensities of the peaks can

be used to determine the unit cell parameters of the monoclinic crystal system of cryolite.

Core Industrial Application: The Hall-Héroult
Process
Cryolite's most significant industrial application is in the production of aluminum via the Hall-

Héroult process. Its unique properties are indispensable for the economic feasibility of this

electrometallurgical technique.

The diagram below illustrates the logical relationship of cryolite's properties within the Hall-

Héroult process.
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Caption: Role of Cryolite in the Hall-Héroult Process.

This flowchart demonstrates that cryolite's ability to lower the melting point of alumina, act as a

solvent, and form a conductive electrolyte are all critical inputs for the successful and economic

operation of the Hall-Héroult process for aluminum production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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